Cas no 26186-00-5 (1-Heptadecyne)

• Product Name: 1-Heptadecyne
• CAS No: 26186-00-5
• MF: C₁₇H₃₂
• MW: 236.435985565186
• MDL: MFCD00015087
• CID: 290131
• PubChem ID: 87570840
• Update Time: 2025-11-01

1-Heptadecyne Chemical and Physical Properties

Names and Identifiers

• 1-Heptadecyne
• heptadec-1-yne
• 1-Heptadecin
• Heptadec-1-in
• Pentadecylacetylene
• A3022/0127428
• DQDNKQWGBZFFRA-UHFFFAOYSA-N
• STK680433
• ST4097958
• AS-56477
• DTXSID80180814
• MFCD00015087
• H0440
• 26186-00-5
• CS-0316287
• T72187
• BBA18600
• AKOS005596119
• FT-0723184
• DTXCID20103305

• MDL： MFCD00015087
• Inchi： 1S/C17H32/c1-3-5-7-9-11-13-15-17-16-14-12-10-8-6-4-2/h1H,4-17H2,2H3
• InChI Key： DQDNKQWGBZFFRA-UHFFFAOYSA-N
• SMILES： C(CCCCCCC)CCCCCCCC#C

Computed Properties

• Exact Mass: 236.25000
• Monoisotopic Mass: 236.25
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.4
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: 0.7960
• Melting Point: 22.01°C
• Boiling Point: 298.91°C (estimate)
• Flash Point: 138.5°C
• Refractive Index: 1.4410
• PSA: 0.00000
• LogP: 6.10090
• Solubility: Not determined

1-Heptadecyne Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H304
• Warning Statement： P301+P310+P331-P405-P501
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-Heptadecyne

Comprehensive Guide to 1-Heptadecyne (CAS No. 26186-00-5): Properties, Applications, and Industry Insights

1-Heptadecyne (CAS No. 26186-00-5) is a long-chain alkyne with the molecular formula C₁₇H₃₂. This organic compound belongs to the hydrocarbon family, characterized by a triple bond at the first carbon position. Its unique structure makes it valuable in synthetic chemistry, material science, and industrial applications. Researchers and manufacturers often seek high-purity 1-Heptadecyne for specialized reactions, such as polymerization or surface modification. The compound's hydrophobic properties and thermal stability have sparked interest in nanotechnology and coatings industries.

Recent trends show growing searches for "sustainable alkyne derivatives" and "bio-based hydrocarbon alternatives," positioning 1-Heptadecyne as a subject of green chemistry research. Its potential in creating self-assembled monolayers (SAMs) aligns with the demand for advanced surface engineering solutions. Analytical techniques like GC-MS analysis of 1-Heptadecyne and NMR characterization methods are frequently queried topics, reflecting user interest in quality verification protocols.

The synthesis of 1-Heptadecyne typically involves terminal alkyne reactions or Wittig-type methodologies. A 2023 study highlighted its role in creating molecular wires for electronic applications, correlating with the surge in "organic electronic materials" searches. When handling this compound, proper storage under inert atmosphere is recommended to maintain its chemical stability, a key concern for industrial buyers.

In pharmaceutical intermediates, 1-Heptadecyne CAS 26186-00-5 serves as a building block for lipophilic drug conjugates. This application gained attention amid rising searches for "drug delivery enhancers." The compound's viscosity modifiers potential also makes it relevant to lubricant formulations, addressing queries about "high-performance additive chemistry."

Market analyses indicate increased procurement of 1-Heptadecyne suppliers by R&D facilities specializing in advanced material synthesis. The compound's compatibility with click chemistry protocols answers frequent questions about "CuAAC reaction components." Technical discussions often focus on its boiling point (≈320°C) and solubility profile in non-polar solvents.

Emerging applications include using 1-Heptadecyne derivatives in organic photovoltaic cells, a hot topic in renewable energy forums. Its carbon chain length variability allows precise tuning of material properties, explaining searches for "tailored hydrocarbon spacers." Quality specifications like ≥98% purity 1-Heptadecyne remain critical purchase criteria.

Environmental considerations drive interest in biodegradable hydrocarbon alternatives, though 1-Heptadecyne demonstrates lower ecotoxicity than shorter-chain analogs. Recent patents highlight its use in anti-fouling coatings, connecting to maritime industry searches. The compound's spectral data (IR, Raman) are frequently requested for academic research.

Future developments may explore catalytic applications of 1-Heptadecyne in selective hydrogenation processes. Current literature emphasizes its role in creating nanostructured carbon materials, aligning with nanotechnology investment trends. Proper material safety data remains essential for compliance with global chemical regulations.